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Compound of Interest

4-amino-3-ethoxy-N-
Compound Name:
ethylbenzamide

Cat. No.: B1401143

Disclaimer: Extensive searches for the specific compound 4-amino-3-ethoxy-N-
ethylbenzamide and its corresponding CAS (Chemical Abstracts Service) number did not yield
any direct results in publicly available chemical databases and scientific literature. This
suggests that the compound may be novel, not yet synthesized, or referenced under a different
nomenclature.

This guide therefore focuses on the closest structurally related compound for which information
is available: 4-Amino-3-ethoxybenzamide. The data presented below pertains to this related
compound and should not be directly extrapolated to 4-amino-3-ethoxy-N-ethylbenzamide,
as the substitution of a hydrogen atom with an ethyl group on the amide nitrogen can
significantly alter its physicochemical and biological properties.

Core Compound Identification: 4-Amino-3-
ethoxybenzamide

This section provides the fundamental chemical identifiers and properties for 4-Amino-3-
ethoxybenzamide.

Chemical Identity
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Property Value Source
Chemical Name 4-Amino-3-ethoxybenzamide Internal Database
CAS Number 917909-47-8 [1]

Molecular Formula CoH12N202 [1]

Molecular Weight 180.21 g/mol [1]

Physicochemical Properties

The following table summarizes the known physical and chemical properties of 4-Amino-3-
ethoxybenzamide.

Property Value Source
Appearance Tan to white solid [1]
Physical State Solid [1]
Solubility No data available [1]
Melting Point No data available [1]
Boiling Point No data available [1]

-~ Sealed in dry, Store at room
Storage Condition [1]
temperature (20 to 22 °C)

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological assays of 4-Amino-
3-ethoxybenzamide are not readily available in the public domain based on the conducted
searches. For researchers interested in this molecule, a potential synthetic route could be
hypothesized based on standard organic chemistry principles.

Hypothetical Synthesis Workflow

A logical approach to the synthesis of 4-Amino-3-ethoxybenzamide could involve the amidation
of a corresponding benzoic acid derivative. This is a generalized workflow and would require
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Caption: Hypothetical synthesis workflow for 4-Amino-3-ethoxybenzamide.

Biological Activity and Signaling Pathways

There is currently no available information regarding the biological activity, mechanism of
action, or associated signaling pathways for 4-Amino-3-ethoxybenzamide in the scientific
literature. Researchers would need to conduct initial biological screenings to determine any
potential therapeutic effects or cellular targets.

General Drug Discovery Workflow

For a novel compound like 4-Amino-3-ethoxybenzamide, the initial steps in assessing its
biological relevance would follow a standard drug discovery and development pipeline.
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Caption: Standard workflow for drug discovery and development.

Conclusion

While a comprehensive technical guide on 4-amino-3-ethoxy-N-ethylbenzamide cannot be
provided due to the absence of its documentation in public databases, this report has
summarized the available information on the closely related compound, 4-Amino-3-
ethoxybenzamide (CAS: 917909-47-8). The lack of data for the requested compound
underscores a potential area for novel chemical synthesis and research. Any investigation into
this molecule would need to begin with its synthesis and subsequent characterization and
biological screening. Researchers are advised to proceed with caution and verify the identity
and purity of any synthesized compound through rigorous analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1401143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

